N-(3,5-dibromo-2-pyridinyl)-2-[(5-ethyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide

• Molecular Formula: C11H11Br2N5OS
• Molecular Weight: 421.11 g/mol
• IUPAC Name: N-(3,5-dibromopyridin-2-yl)-2-[(5-ethyl-1H-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C11H11Br2N5OS/c1-2-8-15-11(18-17-8)20-5-9(19)16-10-7(13)3-6(12)4-14-10/h3-4H,2,5H2,1H3,(H,14,16,19)(H,15,17,18)
• InChI Key: ZRHXDUQQKBNMGK-UHFFFAOYSA-N
• SMILES: CCC1=NC(=NN1)SCC(=O)NC2=C(C=C(C=N2)Br)Br

Description

N-(3,5-dibromo-2-pyridinyl)-2-[(5-ethyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide is a chemical compound that has gained significant attention in scientific research due to its diverse applications in various fields. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of N-(3,5-dibromo-2-pyridinyl)-2-[(5-ethyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide varies depending on its application. As an anticancer agent, it has been shown to induce apoptosis in cancer cells by inhibiting the activity of histone deacetylase. As an antifungal agent, it has been shown to inhibit the growth of fungi by disrupting the fungal cell wall. As an antimicrobial agent, it has been shown to inhibit the growth of bacteria by disrupting the bacterial cell membrane.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. As an anticancer agent, it has been shown to induce apoptosis in cancer cells. As an antifungal agent, it has been shown to inhibit the growth of fungi. As an antimicrobial agent, it has been shown to inhibit the growth of bacteria. Additionally, it has been shown to have potential as a herbicide and insecticide.

Advantages and Limitations for Lab Experiments

N-(3,5-dibromo-2-pyridinyl)-2-[(5-ethyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide has advantages and limitations for lab experiments. Its diverse applications make it a valuable tool for scientific research. However, its toxicity and potential side effects must be taken into consideration when conducting experiments.

Future Directions

There are several future directions for the study of N-(3,5-dibromo-2-pyridinyl)-2-[(5-ethyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide. Further research is needed to fully understand its mechanism of action and potential as an anticancer, antifungal, and antimicrobial agent. Additionally, its potential as a herbicide and insecticide should be further explored. Further research is also needed to develop safer and more effective derivatives of this compound.

Synthesis Methods

N-(3,5-dibromo-2-pyridinyl)-2-[(5-ethyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide is synthesized using a specific method. The synthesis involves the reaction of 3,5-dibromo-2-pyridinecarboxylic acid with thiosemicarbazide in the presence of a reducing agent. The resulting product is then reacted with ethyl chloroacetate to obtain the final product.

Scientific Research Applications

N-(3,5-dibromo-2-pyridinyl)-2-[(5-ethyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide has diverse applications in scientific research. It has been studied for its potential as an anticancer agent, antifungal agent, and antimicrobial agent. It has also been studied for its potential as a herbicide and insecticide. Additionally, it has been studied for its potential as a fluorescent probe for the detection of metal ions.